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A Statistical Comparison of Oxychlorosene in
Surgical Settings
In the landscape of surgical site infection (SSI) prevention, the choice of antiseptic irrigation

solution is a critical determinant of patient outcomes. This guide provides a comparative

statistical analysis of oxychlorosene, a bactericidal agent, with a traditional triple antibiotic

solution (TAS). The data presented is intended for researchers, scientists, and drug

development professionals to facilitate an objective evaluation of oxychlorosene's efficacy and

safety profile in different surgical contexts.

Comparative Efficacy in Breast Reconstruction
A retrospective study comparing oxychlorosene with a triple antibiotic solution for breast pocket

irrigation in implant-based breast reconstruction provides key insights into its relative

performance. The study demonstrated comparable 90-day outcomes between the two agents,

suggesting that oxychlorosene is a viable alternative to TAS.[1][2]

Patient Demographics and Surgical Characteristics
A total of 331 implant-based breast reconstructions were reviewed, with 206 patients receiving

oxychlorosene (Group I) and 125 receiving TAS (Group II).[2] Key demographic and surgical

characteristics are summarized below to provide context for the comparative outcomes.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12689818?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC9390816/
https://pubmed.ncbi.nlm.nih.gov/35999887/
https://pubmed.ncbi.nlm.nih.gov/35999887/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12689818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characteristic
Oxychlorosene
(Group I) (n=206)

Triple Antibiotic
Solution (Group II)
(n=125)

P-value

Patient Age (years,

mean ± SD)
Not Reported Not Reported -

Body Mass Index (

kg/m ², mean ± SD)

28.1 ± 5.9 (for a

subset of 78 patients)
Not Reported -

Hypertension
39.7% (for a subset of

78 patients)

17.7% (for a subset of

78 patients)
0.0005

Tobacco Users
10.4% (for a subset of

78 patients)
Not Reported -

Neoadjuvant

Chemotherapy
29% (n=36 of 124) 41% (n=32 of 78) 0.08

Adjuvant

Chemotherapy
38.7% (n=48 of 124) 37.1% (n=29 of 78) 0.83

Adjuvant Radiation

Therapy
32.2% (n=40 of 124) 29.5% (n=23 of 78) 0.68

Prior Radiation to

Implant Site
11.3% (n=14 of 124) 12.8% (n=10 of 78) 0.74

Nipple-Sparing

Mastectomy
48.4% (n=60 of 124) 25.6% (n=20 of 78) 0.001

Postoperative Outcomes at 90 Days
The primary outcome of the study was the rate of surgical site infections within 90 days post-

surgery. The results indicated no statistically significant difference between the oxychlorosene

and TAS groups.[1][2]
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Outcome
Oxychlorosene
(Group I) (n=206)

Triple Antibiotic
Solution (Group II)
(n=125)

P-value

Overall Surgical Site

Infection Rate
11.7% (n=24) 11.2% (n=14) 0.90

   Requiring Oral

Antibiotics
4.9% (n=10) 5.6% (n=7)

   Requiring IV

Antibiotics (no

removal)

2.4% (n=5) 2.4% (n=3)

   Requiring Prosthetic

Removal
4.4% (n=9) 3.2% (n=4)

Average Time to

Infection (days)
34 34 0.98

Application in Spinal Deformity Surgery
A separate study evaluated a multi-modal infection prevention protocol that included a sodium

oxychlorosene rinse for patients undergoing instrumented spinal surgery for adult spinal

deformity (ASD).[3] This study highlights the utility of oxychlorosene as part of a

comprehensive infection control strategy.

Infection Rates with Oxychlorosene-Based Protocol
The study retrospectively analyzed 254 patients who underwent posterior instrumented spinal

fusion for deformity correction. The infection prevention bundle included several measures in

addition to the oxychlorosene rinse.

Outcome Patients (n=254)

Post-Surgical Deep-Wound Infection Rate 3.5% (n=9)

Experimental Protocols
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Breast Reconstruction Study: Oxychlorosene vs. Triple
Antibiotic Solution

Study Design: A retrospective review was conducted at Indiana University, with institutional

review board approval.[1]

Patient Cohort: The study included all patients who underwent implant-based breast

reconstruction after mastectomy between 2013 and 2018.[2] Patients were excluded if the

irrigation solution was not specified, if it was not oxychlorosene or TAS, or if they lacked a 3-

month follow-up.[1]

Intervention:

Group I (Oxychlorosene): The surgical pocket was irrigated with a 0.2% oxychlorosene

solution, prepared by adding 2 g of oxychlorosene to 1 liter of sterile water.[1] The reported

contact time for effect is 3 minutes, though some reports suggest efficacy at 1 minute.[1]

Group II (Triple Antibiotic Solution): The surgical pocket was irrigated with a standard triple

antibiotic solution.

Data Collection: Demographic variables, medical comorbidities, body mass index (BMI),

smoking history, operative details, surgical irrigation utilized, timing of reconstruction, implant

location, use of mesh, and use of adjuvant/neoadjuvant therapies were collected.[1]

Outcome Measures: The primary outcomes were surgical site infection, device removal, and

wound complications within 90 days post-surgery.[2]

Spinal Deformity Surgery Study: Oxychlorosene-Based
Protocol

Study Design: A retrospective analysis of patients who underwent posterior instrumented

spinal fusion for adult spinal deformity between January 2011 and May 2019.[3]

Intervention: A multi-modal infection prevention protocol was implemented, which consisted

of:

Methicillin-resistant Staphylococcus aureus (MRSA) testing.
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Preoperative chlorhexidine gluconate bathing.

Sodium oxychlorosene rinse during surgery.

Vancomycin powder placement.

Surgical drain placement.[3]

Outcome Measures: The primary outcome was the rate of post-surgical deep-wound

infection.[3]

Visualizing the Research Workflow
The following diagram illustrates the logical flow of the retrospective comparative study on

oxychlorosene in breast reconstruction.
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Retrospective study workflow for comparing oxychlorosene and TAS.

Mechanism of Action
Oxychlorosene exerts its bactericidal effect through oxidation and hypochlorination.[1][2] This

direct chemical action disrupts microbial cell integrity. Unlike many antibiotics, there are no

known reported mechanisms of antibiotic resistance to oxychlorosene, which presents a

significant advantage in an era of growing antimicrobial resistance.[1]
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Simplified mechanism of action for oxychlorosene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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